3-(4-Nitrophenoxy)propane-1,2-diol
Overview
Description
3-(4-Nitrophenoxy)propane-1,2-diol, also known as this compound, is a useful research compound. Its molecular formula is C9H11NO5 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Facial Selectivity in Asymmetric Dihydroxylation: 3-(4-Nitrophenoxy)propane-1,2-diol has been studied for its unique facial selectivity in the Sharpless asymmetric dihydroxylation process, leading to non-racemic diols with varied configurations based on the nitro-substituted products used (Bredikhina et al., 2014).
- Crystal Structure Analysis: The compound's crystal structure was analyzed, revealing its packing in the monoclinic P2/n space group with specific cell parameters, providing insights into its molecular geometry (Rafique et al., 2009).
Material Science and Polymer Research
- Development of Poly(Amide-Imide)s: The compound serves as a monomer in the synthesis of poly(amide-imide)s with hydantoin derivatives, exhibiting high yields and inherent viscosities. This highlights its role in developing new polymeric materials (Faghihi et al., 2011).
- Organosoluble Poly(Ester-Imide)s Synthesis: A series of aromatic poly(ester-imide)s containing ether groups derived from this compound has been synthesized, characterizing their solubility and thermal properties (Faghihi et al., 2010).
Chemical and Enzymatic Reactions
- Substrate for Hydrolytic Enzymes: The compound has been synthesized as a substrate for various hydrolytic enzymes, aiding in the study of enzyme hydrolysis and the development of assay systems (Rammler et al., 1973).
- Liquid Chromatographic Assay in Epoxide Hydrolase Research: It is used as an enzyme substrate in liquid chromatographic assays for epoxide hydrolase, demonstrating its application in enzymology (Giuliano et al., 1980).
Molecular and Electronic Structure Studies
- Ab Initio and Density Functional Theory Analysis: The molecular properties and harmonic wavenumbers of the compound were calculated, providing insights into its electronic structure and vibrational analysis (Sinha et al., 2011).
Liquid Crystal Research
- Study of Liquid-Crystalline Behavior: The compound's derivatives exhibit thermotropic and lyotropic liquid-crystalline behavior, expanding understanding in the field of liquid crystal research (Tschierske et al., 1991).
Safety and Hazards
Properties
IUPAC Name |
3-(4-nitrophenoxy)propane-1,2-diol | |
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InChI |
InChI=1S/C9H11NO5/c11-5-8(12)6-15-9-3-1-7(2-4-9)10(13)14/h1-4,8,11-12H,5-6H2 | |
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InChI Key |
YERGZLQRVWFVAZ-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])OCC(CO)O | |
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Molecular Formula |
C9H11NO5 | |
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DSSTOX Substance ID |
DTXSID40405393 | |
Record name | 3-(4-nitrophenoxy)propane-1,2-diol | |
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Molecular Weight |
213.19 g/mol | |
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CAS No. |
34211-48-8 | |
Record name | 3-(4-nitrophenoxy)propane-1,2-diol | |
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Synthesis routes and methods
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